Cas no 80053-56-1 (1H-Azepine, 2-(1-hexynyl)hexahydro-)

• Product Name: 1H-Azepine, 2-(1-hexynyl)hexahydro-
• CAS No: 80053-56-1
• MF: C₁₂H₂₁N
• MW: 179.30184340477
• CID: 1800025
• PubChem ID: 14469076
• Update Time: 2025-04-21

1H-Azepine, 2-(1-hexynyl)hexahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine, 2-(1-hexynyl)hexahydro-
• 2-hex-1-ynylazepane
• DTXSID00560674
• 2-(HEX-1-YN-1-YL)AZEPANE
• 80053-56-1

• Inchi： 1S/C12H21N/c1-2-3-4-6-9-12-10-7-5-8-11-13-12/h12-13H,2-5,7-8,10-11H2,1H3
• InChI Key： LJRNCZMKBXDTCJ-UHFFFAOYSA-N
• SMILES： N1CCCCCC1C#CCCCC

Computed Properties

• Exact Mass: 179.167399674g/mol
• Monoisotopic Mass: 179.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų